molecular formula C10H8BrClN2 B8327003 4-(Bromomethyl)-1-(2-chlorophenyl)-1H-pyrazole

4-(Bromomethyl)-1-(2-chlorophenyl)-1H-pyrazole

Cat. No. B8327003
M. Wt: 271.54 g/mol
InChI Key: ZDESNLMCHVOBMK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(Bromomethyl)-1-(2-chlorophenyl)-1H-pyrazole is a useful research compound. Its molecular formula is C10H8BrClN2 and its molecular weight is 271.54 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(Bromomethyl)-1-(2-chlorophenyl)-1H-pyrazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(Bromomethyl)-1-(2-chlorophenyl)-1H-pyrazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H8BrClN2

Molecular Weight

271.54 g/mol

IUPAC Name

4-(bromomethyl)-1-(2-chlorophenyl)pyrazole

InChI

InChI=1S/C10H8BrClN2/c11-5-8-6-13-14(7-8)10-4-2-1-3-9(10)12/h1-4,6-7H,5H2

InChI Key

ZDESNLMCHVOBMK-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)N2C=C(C=N2)CBr)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

61 mg (0.27 mmol) of the compound from Example 39A and 105 mg (0.40 mmol) of triphenylphosphine were dissolved in 1.6 ml of THF, and 132 mg (0.40 mmol) of carbon tetrabromide were added at RT. The mixture was then stirred at RT for 16 h. For work-up, the mixture was filtered through 20 g of kieselguhr, the filter residue was rinsed with ethyl acetate and the filtrate was concentrated under reduced pressure. The residue was purified chromatographically on silica gel (mobile phase: cyclohexane/ethyl acetate 10:1, then 5:1). This gave 30 mg (42% of theory) of the target compound which was immediately reacted further.
Quantity
61 mg
Type
reactant
Reaction Step One
Quantity
105 mg
Type
reactant
Reaction Step One
Name
Quantity
1.6 mL
Type
solvent
Reaction Step One
Quantity
132 mg
Type
reactant
Reaction Step Two

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